Cas no 25611-78-3 (1,2-Diphenylethylamine)

• Product Name: 1,2-Diphenylethylamine
• CAS No: 25611-78-3
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD00008063
• CID: 260270
• PubChem ID: 87567696
• Update Time: 2025-06-07

1,2-Diphenylethylamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a-phenyl-
• 1,2-diphenylethanamine
• 1,2-DIPHENYLETHYLAMINE
• 1,2-diphenylethan-1-amine
• 1-Amino-1,2-diphenylethane
• α-Benzylbenzylamine
• alpha-Benzylbenzylamine
• alpha-Phenylphenethylamine
• 1,2-Diphenyl-ethylamine
• alpha-Phenylbenzeneethanamine
• alpha,beta-Diphenylethylamine
• Phenethylamine, alpha-phenyl-
• DTGGNTMERRTPLR-UHFFFAOYSA-N
• (1S)-1,2-diphenylethan-1-amine
• Benzeneethanamine, alpha-phenyl-
• 1,2diphenylethylamine
• Benzeneethanamine, alpha-phenyl- (9CI)
• .alpha.-Benzylbenzylamine
• 1,2-Di
• EINECS 247-126-4
• AKOS016050243
• (-)-1,2-diphenylethylamine
• SCHEMBL272604
• DTXSID20871350
• EN300-12654
• 1,2-Diphenylethanamine #
• HMS1780N20
• NS00053472
• D89794
• Benzeneethanamine, .alpha.-phenyl-
• CS-0269908
• D1144
• .alpha.-Phenylphenethylamine
• SY051728
• 25611-78-3
• AKOS002533567
• AS-57746
• Phenethylamine, .alpha.-phenyl-
• 1,2-Diphenylethylamine, 97%
• MFCD00008063
• CHEMBL351811
• Oprea1_325648
• FT-0638539
• STL326871
• DB-013082
• Benzeneethanamine, alpha-phenyl-(9CI)
• (R)-1,2-DIPHENYLETHYLAMINE
• (S)-1,2-DIPHENYLETHYLAMINE
• 1,2-Diphenylethylamine

• MDL： MFCD00008063
• Inchi： 1S/C14H15N/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14H,11,15H2
• InChI Key： DTGGNTMERRTPLR-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.12000
• Monoisotopic Mass: 197.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 1.02 g/mL at 25 °C(lit.)
• Boiling Point: 310-311 °C/750 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.58(lit.)
• PSA: 26.02000
• LogP: 3.62940
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,2-Diphenylethylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：SI2299000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 1,2-Diphenylethylamine

Chemical Profile of 1,2-Diphenylethylamine (CAS No. 25611-78-3)

1,2-Diphenylethylamine, identified by the Chemical Abstracts Service Number (CAS No.) 25611-78-3, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its dual phenyl and amine functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, consisting of an ethyl chain bridging two phenyl rings with an attached amine group, contributes to its versatility in various chemical reactions and applications.

The synthesis of 1,2-diphenylethylamine typically involves the reduction of corresponding nitro compounds or through reductive amination pathways. The presence of aromatic rings enhances its stability and reactivity, making it a preferred choice in the development of complex molecular architectures. In pharmaceutical research, this compound serves as a precursor for more intricate molecules, particularly in the synthesis of central nervous system (CNS) active agents and potential therapeutic candidates.

Recent advancements in medicinal chemistry have highlighted the utility of 1,2-diphenylethylamine derivatives in the development of novel drugs. For instance, modifications to its phenyl rings or the introduction of additional functional groups have led to compounds with enhanced binding affinity to specific biological targets. Studies have demonstrated its potential in modulating neurotransmitter pathways, which could be relevant in treating neurological disorders such as depression and anxiety.

The pharmacological profile of 1,2-diphenylethylamine is further intriguing due to its ability to act as a ligand for various receptors. Its steric and electronic properties allow it to interact with proteins and enzymes in a highly specific manner. This specificity has been exploited in high-throughput screening campaigns to identify new lead compounds for drug development. Researchers have also explored its role in designing molecules with improved pharmacokinetic profiles, such as enhanced solubility and bioavailability.

In materials science, 1,2-diphenylethylamine has found applications as a building block for polymers and liquid crystals. Its aromatic structure contributes to the formation of stable and ordered molecular assemblies, which are desirable for optoelectronic devices and advanced materials. The compound’s ability to form hydrogen bonds and π-π interactions with other molecules makes it a valuable component in designing supramolecular structures.

The industrial significance of 1,2-diphenylethylamine extends beyond pharmaceuticals and materials science. It is also employed as a flavoring agent and fragrance component due to its aromatic nature. The compound’s derivatives can impart unique sensory characteristics to consumer products, making it a sought-after ingredient in the food and cosmetic industries.

Environmental considerations play a crucial role in the handling and application of 1,2-diphenylethylamine. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and energy consumption. Green chemistry principles have been integrated into its production processes, ensuring that environmental impact is mitigated while maintaining high yields and purity standards.

The future prospects for 1,2-diphenylethylamine are promising, with ongoing research focusing on expanding its applications. Innovations in synthetic methodologies are expected to yield new derivatives with tailored properties for specialized uses. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into commercial products that meet societal needs.

In conclusion,1,2-diphenylethylamine (CAS No. 25611-78-3) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from drug development to advanced materials design. As research continues to uncover new possibilities for this molecule,1,2-diphenylethylamine is poised to remain at the forefront of chemical innovation.